Cas no 2172148-22-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic acid
• CAS No: 2172148-22-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6361014
• PubChem ID: 165550806
• Update Time: 2025-07-15

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2,2-dimethylbutanoic acid
• 2172148-22-8
• EN300-1492186

• Inchi： 1S/C26H32N2O5/c1-25(2,23(30)31)13-14-27-22(29)26(3,4)16-28-24(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,13-16H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RBBHCYORVUOLCZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)C(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic Acid (CAS No. 2172148-22-8)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic acid, identified by its CAS number 2172148-22-8, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its unique functional groups and side chains, contributes to its potential as a pharmacological agent.

The molecular structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic acid includes a fluorenyl moiety linked via a methoxycarbonyl group, which is a common feature in many bioactive molecules. This moiety not only enhances the solubility and stability of the compound but also influences its interactions with biological targets. The presence of multiple stereocenters and amide functionalities further adds to the compound's structural diversity, enabling a wide range of biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can modulate various biological pathways. 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2-dimethylbutanoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Its unique chemical properties make it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The fluorenyl group provides a hydrophobic surface that can effectively bind to lipid-rich environments within cells, while the methoxycarbonyl group enhances the compound's metabolic stability. These features are particularly important for designing molecules that can penetrate cellular membranes and reach their intended targets efficiently.

The amide functionalities in the structure of 4-3-(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido}-2,2-dimethylbutanoic acid contribute to its ability to form hydrogen bonds with biological molecules. This interaction is crucial for modulating the activity of enzymes and receptors that rely on hydrogen bonding for their function. Additionally, the dimethyl substituents on the propanamido and butanoic acid portions of the molecule enhance its solubility in both aqueous and organic environments, making it more versatile for various applications.

Recent studies have highlighted the potential of this compound as an inhibitor of proteases that are involved in cancer cell proliferation and metastasis. The fluorenyl group acts as a scaffold that can be modified to enhance binding affinity to specific protease targets. This has led to the development of several analogs that show improved efficacy in preclinical studies. The methoxycarbonyl group also plays a role in modulating the compound's pharmacokinetic properties, ensuring better absorption and distribution within the body.

The synthesis of 4-(3-{(9H-fluoren-9-ylmethoxycarbonyl)amino}-2,2-dimethylpropanoylamido)-2-methylbutanoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product. These techniques include solid-phase synthesis, which allows for efficient coupling reactions between different functional groups while minimizing side reactions.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Initial experiments have shown promising results in terms of its ability to inhibit key enzymes involved in inflammation and cancer progression. The compound's mechanism of action appears to involve disruption of signaling pathways that are critical for maintaining normal cellular function. This makes it a potential candidate for treating various diseases associated with abnormal cell growth and inflammation.

The development of new therapeutic agents often involves optimizing their chemical structure to enhance their biological activity while minimizing toxicity. In the case of CAS No. 2172148-22, modifications have been made to improve its solubility, stability, and binding affinity to biological targets. These efforts have led to several derivatives that show enhanced efficacy in preclinical models without significant side effects.

The future prospects for this compound are promising, with ongoing research focused on understanding its full pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use. As our understanding of biological pathways continues to grow, so does the potential for discovering novel therapeutic agents like this one.

In conclusion, 4-(3-{(9H-fluorenin}-9-ylmethoxycarbonyl)amino}-N-isobutylvaline is a structurally complex molecule with significant potential as a pharmacological agent. Its unique chemical properties make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases associated with inflammation and cancer progression.